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Compound of Interest

Compound Name: Tetrapropylammonium iodide

Cat. No.: B146149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of

tetrapropylammonium iodide (TPAI) as an ionic liquid additive across various scientific and

research applications. Detailed protocols for key experiments are provided to facilitate the

practical application of this versatile quaternary ammonium salt.

Application in Dye-Sensitized Solar Cells (DSSCs)
Tetrapropylammonium iodide is a frequently utilized component in the electrolyte of dye-

sensitized solar cells, where it contributes to improved performance and stability. It is often

used in both liquid and quasi-solid-state gel polymer electrolytes.
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1.31 0.4 0.68 [5]

Note: EC = Ethylene Carbonate, PC = Propylene Carbonate, Jsc = Short-circuit current density,

Voc = Open-circuit voltage.

Experimental Protocol: Preparation of a TPAI-based Gel
Polymer Electrolyte for DSSCs
This protocol is based on the components described in the literature for quasi-solid-state

DSSCs.[3][4]

Materials:

Tetrapropylammonium iodide (TPAI)

Lithium iodide (LiI)

Polyacrylonitrile (PAN)

Propylene carbonate (PC)
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Ethylene carbonate (EC)

Acetonitrile

Iodine (I₂)

4-tert-butylpyridine (4-TBP)

Procedure:

In a sealed container, dissolve a specific weight percentage of polyacrylonitrile in a mixture

of propylene carbonate and ethylene carbonate (e.g., 1:1 v/v) with the aid of magnetic

stirring and gentle heating.

Once a homogenous polymer solution is obtained, add acetonitrile to adjust the viscosity.

In a separate container, prepare the redox couple by dissolving tetrapropylammonium
iodide, lithium iodide, and iodine in acetonitrile. A common molar ratio for TPAI to LiI is 1:3.

[4]

Add the redox couple solution to the polymer solution.

Add a small amount of 4-tert-butylpyridine to the final mixture.

Continue stirring until a homogenous and viscous gel electrolyte is formed.

The electrolyte is then ready to be injected into the fabricated dye-sensitized solar cell.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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